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Compound of Interest

Compound Name: Butyl 3-hydroxybutanoate

Cat. No.: B1580823

An In-Depth Technical Guide to Butyl 3-hydroxybutanoate

For researchers, scientists, and drug development professionals, Butyl 3-hydroxybutanoate
and its derivatives represent a class of compounds with significant interest. This document
provides a comprehensive overview of the chemical and physical properties of Butyl 3-
hydroxybutanoate, details on its synthesis and analysis, and insights into its metabolic
significance.

Chemical and Physical Properties

Butyl 3-hydroxybutanoate is an ester of 3-hydroxybutanoic acid and butanol. Its chemical
identity is well-defined by its structural formula and various identifiers. The physical properties
are critical for its handling, purification, and formulation.

Table 1: Chemical Identifiers for Butyl 3-hydroxybutanoate
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Identifier Value
IUPAC Name Butyl 3-hydroxybutanoate
Butyl 3-hydroxybutyrate, Butanoic acid, 3-
Synonyms
hydroxy-, butyl ester
CAS Number 53605-94-0
Molecular Formula CsH1603

InChl=1S/C8H1603/c1-3-4-5-11-8(10)6-

InChl

7(2)9/h7,9H,3-6H2,1-2H3
InChlKey LHDWRKCOQQHAMP-UHFFFAQOYSA-N
SMILES CCCcC(=0)cc(c)o

Table 2: Physical Properties of Butyl 3-hydroxybutanoate

Property Value
Molecular Weight 160.21 g/mol
Physical Description Liquid

Boiling Point

241.00 to 242.00 °C @ 760.00 mm Hg

(estimated)

Flash Point

204.00 °F (95.40 °C) (estimated)

Vapor Pressure

0.006 mmHg @ 25.00 °C (estimated)

logP (o/w)

1.117 (estimated)

Stereochemistry

A key feature of Butyl 3-hydroxybutanoate is the chiral center at the C-3 position. The (R)-

configuration is the naturally occurring form in biological systems. This stereochemistry is

crucial for the molecule's interaction with biological targets and its application in asymmetric

synthesis to produce optically pure molecules, such as pharmaceuticals. For example, ethyl
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(R)-4-cyano-3-hydroxybutanoate serves as a key intermediate in the synthesis of the
cholesterol-lowering drug atorvastatin.

Experimental Protocols
Synthesis Methodologies

Several routes exist for the synthesis of Butyl 3-hydroxybutanoate and its derivatives,
ranging from direct chemical reactions to biocatalytic processes.

1. Fischer-Speier Esterification: The most direct chemical synthesis involves the esterification
of 3-hydroxybutanoic acid with butanol. This condensation reaction is typically facilitated by an
acid catalyst.

e Reactants: 3-hydroxybutanoic acid and butanol.
o Catalyst: An acid catalyst such as sulfuric acid or p-toluenesulfonic acid.

e Procedure: The acid and alcohol are heated together with the catalyst, often with a
mechanism to remove the water formed during the reaction to drive the equilibrium towards
the ester product.

2. Transesterification from Poly-(R)-3-hydroxybutyrate (PHB): A sustainable method for
producing (R)-3-hydroxybutyric acid derivatives involves the transesterification of PHB, a
biodegradable polyester produced by microorganisms. This leverages the inherent chirality of
the biopolymer to yield enantiomerically pure products.

o Reactants: Poly-(R)-3-hydroxybutyrate (PHB) and an alcohol (e.g., butanol).
o Catalyst: An acid catalyst, commonly sulfuric acid, is used on an industrial scale.

e Procedure: PHB is heated with the alcohol in the presence of the catalyst. The polymer is
depolymerized through transesterification to produce the corresponding monomeric (R)-
ester. For instance, a process for producing (R)-3-hydroxybutyl (R)-3-hydroxybutyrate
involves transesterifying PHB with an alcohol, followed by reduction of a portion of the
resulting ester to form 1,3-butanediol, which is then reacted with the remaining ester.
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3. Enzymatic and Whole-Cell Catalysis: Enzymes, particularly lipases, and whole-cell systems
offer high stereo-, regio-, and chemo-selectivity under mild conditions.

» Enzymatic Esterification: Lipases are commonly used to catalyze the esterification of 3-
hydroxybutanoic acid or the transesterification of its esters.

» Whole-Cell Biocatalysis: Microorganisms like Saccharomyces cerevisiae (baker's yeast) can
be used for the asymmetric reduction of ketoesters (e.g., tert-butyl acetoacetate) to
synthesize the corresponding chiral hydroxy esters.

Analytical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a fundamental technique for
elucidating the precise structure of Butyl 3-hydroxybutanoate.

e 1H NMR: Provides detailed information about the hydrogen atoms. A predicted *H NMR
spectrum in CDCIs would show distinct signals for each unique proton environment, with
chemical shift, multiplicity, and integration values used for assignment.

e 13C NMR: Complements the proton data by providing information on the carbon skeleton.

Mass Spectrometry (MS) and Gas Chromatography (GC): GC-MS is used to determine the
purity of Butyl 3-hydroxybutanoate and to confirm its molecular weight. The NIST Chemistry
WebBook provides mass spectral data (electron ionization) and gas chromatography data for
this compound.

Chemical Reactivity and Degradation

o Oxidation: The secondary alcohol group in Butyl 3-hydroxybutanoate can be oxidized to
yield Butyl 3-oxobutanoate using common oxidizing agents.

e Reduction: The ester group can be reduced to a primary alcohol, forming 1,3-butanediol.

o Hydrolysis: The ester linkage is susceptible to hydrolysis under acidic, basic, or enzymatic
conditions, breaking down into 3-hydroxybutanoic acid and butanol.

Metabolism and Significance in Drug Development
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While Butyl 3-hydroxybutanoate itself is primarily a research chemical, the closely related
ketone monoester, (R)-3-hydroxybutyl (R)-3-hydroxybutyrate, has been studied extensively as
a method to induce a state of nutritional ketosis. Understanding its metabolism provides critical
context for researchers.

Upon oral administration, (R)-3-hydroxybutyl (R)-3-hydroxybutyrate is hydrolyzed by esterases
in the gut, liver, and blood into two molecules: (R)-3-hydroxybutyrate (B-hydroxybutyrate or
BHB) and (R)-1,3-butanediol. The liver then oxidizes (R)-1,3-butanediol to generate more BHB
and acetoacetate. These ketone bodies can then be used by extrahepatic tissues, like the brain
and muscles

« To cite this document: BenchChem. [What are the chemical and physical properties of Butyl
3-hydroxybutanoate?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580823#what-are-the-chemical-and-physical-
properties-of-butyl-3-hydroxybutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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